Cas no 5413-80-9 (1H-pyrazolo3,4-dpyrimidine-4,6-diamine)

1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine is a heterocyclic compound featuring a fused pyrazolo-pyrimidine core with amino substituents at the 4- and 6-positions. This structure imparts significant versatility in medicinal chemistry and pharmaceutical research, particularly as a scaffold for kinase inhibitors and nucleoside analogs. Its rigid bicyclic framework enhances binding affinity and selectivity in target interactions, while the diamine functionality allows for further derivatization, enabling the development of bioactive molecules. The compound’s stability and synthetic accessibility make it a valuable intermediate in drug discovery, particularly for anticancer and antiviral applications. Its well-defined chemical properties facilitate reproducible results in research and development.
1H-pyrazolo3,4-dpyrimidine-4,6-diamine structure
5413-80-9 structure
Product Name:1H-pyrazolo3,4-dpyrimidine-4,6-diamine
CAS No:5413-80-9
MF:C5H6N6
MW:150.141338825226
MDL:MFCD01879819
CID:45833
PubChem ID:222233
Update Time:2025-10-20

1H-pyrazolo3,4-dpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine
    • 1(2)H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
    • 1(H)-4,6-diamine-pyrazolo[3,4-d]pyrimidine
    • 2,4-Diamino-7H-pyrazolo<3,4-d>pyrimidine
    • 4,6-Diaminopyrazolo<3,4-d>pyrimidine
    • 8-aza-7-deaza-2,6-diaminopurine
    • 8-aza-7-deazapurine-4,6-diamine
    • A7873
    • SCHEMBL1014919
    • AC-23157
    • NXSAXOJMBFFHSG-UHFFFAOYSA-N
    • J-504738
    • CS-0059006
    • AKOS016002031
    • 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine (9CI)
    • MFCD01879819
    • W-204661
    • NSC-7842
    • 4,6-Diaminopyrazolo[3,4-d]pyrimidine
    • NSC7842
    • 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine #
    • FT-0735457
    • 5413-80-9
    • DTXSID80278508
    • BS-49511
    • AMY31313
    • SCHEMBL26187665
    • pyrazolo[3,4-d]pyrimidine, 6,4-diamino-
    • 2H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
    • DB-071798
    • 1H-pyrazolo3,4-dpyrimidine-4,6-diamine
    • MDL: MFCD01879819
    • Inchi: 1S/C5H6N6/c6-3-2-1-8-11-4(2)10-5(7)9-3/h1H,(H5,6,7,8,9,10,11)
    • InChI Key: NXSAXOJMBFFHSG-UHFFFAOYSA-N
    • SMILES: N1C2C(C=N1)=C(N)N=C(N)N=2

Computed Properties

  • Exact Mass: 150.06500
  • Monoisotopic Mass: 150.065
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 107A^2
  • XLogP3: -0.5

Experimental Properties

  • Density: 1.743
  • Boiling Point: 605.9°Cat760mmHg
  • Flash Point: 356.3°C
  • Refractive Index: 1.939
  • PSA: 106.50000
  • LogP: 0.67970

1H-pyrazolo3,4-dpyrimidine-4,6-diamine Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-pyrazolo3,4-dpyrimidine-4,6-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM151768-100mg
1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine
5413-80-9 95+%
100mg
$573 2021-08-05
Chemenu
CM151768-250mg
1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine
5413-80-9 95+%
250mg
$956 2021-08-05
Chemenu
CM151768-1g
1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine
5413-80-9 95+%
1g
$1911 2021-08-05
TRC
B530428-10mg
1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
5413-80-9
10mg
$ 50.00 2022-04-02
TRC
B530428-50mg
1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
5413-80-9
50mg
$ 65.00 2022-04-02
TRC
B530428-100mg
1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
5413-80-9
100mg
$ 80.00 2022-04-02
Chemenu
CM151768-100mg
1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine
5413-80-9 95+%
100mg
$573 2022-08-31
Chemenu
CM151768-250mg
1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine
5413-80-9 95+%
250mg
$956 2022-08-31
Chemenu
CM151768-1g
1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine
5413-80-9 95%+
1g
$*** 2023-03-30
Matrix Scientific
144800-250mg
1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine, 95%
5413-80-9 95%
250mg
$944.00 2023-09-06

1H-pyrazolo3,4-dpyrimidine-4,6-diamine Related Literature

Additional information on 1H-pyrazolo3,4-dpyrimidine-4,6-diamine

Comprehensive Overview of 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 5413-80-9): Properties, Applications, and Research Insights

1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 5413-80-9) is a heterocyclic organic compound with a fused pyrazolo-pyrimidine core, featuring two amino substituents at positions 4 and 6. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its versatile biological activity and potential as a scaffold for drug discovery. Its molecular formula, C5H6N6, underscores its nitrogen-rich composition, which contributes to its ability to form hydrogen bonds and interact with biological targets.

Recent studies highlight the compound's relevance in kinase inhibition, a hot topic in oncology and autoimmune disease research. Kinases are enzymes frequently dysregulated in cancers, and 1H-pyrazolo[3,4-d]pyrimidine derivatives have shown promise as ATP-competitive inhibitors. Researchers are particularly interested in optimizing this scaffold for selective kinase targeting, addressing challenges like drug resistance—a frequently searched term in academic and medical circles. The compound's structure-activity relationship (SAR) is a key focus area, with modifications to its core structure yielding analogs with improved potency and pharmacokinetic profiles.

Beyond therapeutics, CAS No. 5413-80-9 is explored in material science for designing nitrogen-doped carbon frameworks. These materials are pivotal in energy storage applications, such as lithium-ion batteries and supercapacitors—topics trending in green technology forums. The compound's high nitrogen content enables the synthesis of porous carbon matrices with enhanced conductivity, aligning with global demands for sustainable energy solutions. This dual applicability in life sciences and advanced materials makes it a compelling subject for interdisciplinary research.

Synthetic methodologies for 1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine often involve cyclocondensation reactions of 5-amino-1H-pyrazole-4-carbonitrile with guanidine derivatives. Recent advancements emphasize green chemistry approaches, such as microwave-assisted synthesis or catalyst-free conditions, reflecting the industry's shift toward environmentally benign processes. Analytical characterization typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography—techniques frequently queried by chemistry students and professionals.

In the context of intellectual property, patents involving this compound often focus on its derivatives for treating inflammatory disorders or metabolic diseases. This aligns with growing public interest in personalized medicine and chronic disease management. Notably, its structural similarity to purine bases sparks investigations into nucleic acid interactions, a niche yet emerging area in antiviral research—a field gaining traction post-pandemic.

From a commercial perspective, suppliers of CAS 5413-80-9 cater to both research institutions and industrial R&D divisions. Quality control parameters like HPLC purity (>98%) and residual solvent levels are critical purchasing criteria, as evidenced by search trends in procurement databases. Storage recommendations usually specify protection from light and moisture, with stability data indicating compatibility with standard laboratory conditions.

Future directions for this compound may involve computational drug design (e.g., molecular docking studies) and high-throughput screening platforms. These methodologies dominate recent scientific literature, reflecting the integration of AI-driven discovery in chemical sciences. As sustainability becomes a priority, biocatalytic routes for synthesizing such heterocycles may also gain prominence.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited